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Compound of Interest

Compound Name: 4-(diethylphosphoryl)benzoic acid

Cat. No.: B6233066

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of 4-
(diethylphosphoryl)benzoic acid, a compound of interest in various chemical and
pharmaceutical research domains. This document outlines its chemical properties, offers a
detailed experimental protocol for its synthesis, and presents its spectral data for identification
and quality control.

Chemical Properties and Data

4-(diethylphosphoryl)benzoic acid, also known as diethyl (4-carboxyphenyl)phosphonate, is
an organophosphorus compound with the chemical formula C11H150sP. Below is a summary of
its key identifiers and properties.

Property Value

CAS Number 1527-34-0

Molecular Formula C11H1505P

Molecular Weight 258.21 g/mol

IUPAC Name 4-(diethoxyphosphoryl)benzoic acid
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Synthesis of 4-(diethylphosphoryl)benzoic acid

A plausible and commonly employed method for the synthesis of aryl phosphonates is the
Michaelis-Arbuzov reaction.[1][2][3] This reaction involves the treatment of an aryl halide with a
trialkyl phosphite in the presence of a nickel or palladium catalyst. In the case of 4-
(diethylphosphoryl)benzoic acid, a suitable starting material would be an ethyl 4-
halobenzoate. The subsequent hydrolysis of the resulting phosphonate ester yields the desired
carboxylic acid.

Experimental Protocol: Synthesis via Arbuzov Reaction
and Hydrolysis

Materials:

Ethyl 4-bromobenzoate

o Triethyl phosphite

 Nickel(ll) chloride (NiCl2) or Palladium(ll) acetate (Pd(OAc)z2)

o Triphenylphosphine (PPhs) (if using a palladium catalyst)

e Anhydrous toluene or other suitable high-boiling solvent

 Hydrochloric acid (HCI)

e Sodium hydroxide (NaOH)

o Diethyl ether

e Magnesium sulfate (MgSOa)

o Standard laboratory glassware and equipment for inert atmosphere reactions

Procedure:

Step 1: Synthesis of Ethyl 4-(diethylphosphoryl)benzoate
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A flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
magnetic stirrer, and a nitrogen inlet is charged with ethyl 4-bromobenzoate (1 equivalent)
and a catalytic amount of NiClz (e.g., 5 mol%).

Anhydrous toluene is added to dissolve the reactants under a nitrogen atmosphere.

Triethyl phosphite (1.1 to 1.5 equivalents) is added dropwise to the stirred solution at room
temperature.

The reaction mixture is then heated to reflux (approximately 110-120 °C) and maintained at
this temperature for several hours (typically 12-24 hours), monitoring the reaction progress
by thin-layer chromatography (TLC) or gas chromatography (GC).

Upon completion, the reaction mixture is cooled to room temperature. The solvent is
removed under reduced pressure.

The residue is partitioned between diethyl ether and water. The organic layer is washed with
brine, dried over anhydrous MgSQOa4, and concentrated in vacuo to yield the crude ethyl 4-
(diethylphosphoryl)benzoate.

Purification can be achieved by column chromatography on silica gel.
Step 2: Hydrolysis to 4-(diethylphosphoryl)benzoic acid

The purified ethyl 4-(diethylphosphoryl)benzoate is dissolved in a suitable solvent such as
ethanol.

An aqueous solution of sodium hydroxide (e.g., 2 M) is added, and the mixture is stirred at
room temperature or gently heated to facilitate hydrolysis of the ester.

The reaction is monitored by TLC until the starting material is consumed.

The reaction mixture is then cooled in an ice bath and acidified with hydrochloric acid (e.g., 2
M) to precipitate the carboxylic acid.

The white precipitate of 4-(diethylphosphoryl)benzoic acid is collected by filtration,
washed with cold water, and dried under vacuum.
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Diagram of the Synthetic Workflow:

Ethyl 4-bromobenzoate + .
Triethyl phosphite HElhyl 4-(d|elhylphosphoryl)benzoaleH )—>©

@phosphoryl)benzoic acid
Structure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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